Cas no 476307-62-7 (4-benzoyl-N-(2-ethylphenyl)benzamide)

• Product Name: 4-benzoyl-N-(2-ethylphenyl)benzamide
• CAS No: 476307-62-7
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• CID: 6415955
• PubChem ID: 4175251
• Update Time: 2025-05-19

4-benzoyl-N-(2-ethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(2-ethylphenyl)benzamide
• F0440-0068
• 476307-62-7
• Oprea1_752243
• AKOS024577641
• Benzamide, 4-benzoyl-N-(2-ethylphenyl)-

• Inchi： 1S/C22H19NO2/c1-2-16-8-6-7-11-20(16)23-22(25)19-14-12-18(13-15-19)21(24)17-9-4-3-5-10-17/h3-15H,2H2,1H3,(H,23,25)
• InChI Key： CQTMYNJMSKODSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 329.141578849g/mol
• Monoisotopic Mass: 329.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±38.0 °C(Predicted)
• pka: 12.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-benzoyl-N-(2-ethylphenyl)benzamide

4-Benzoil-N-(2-Ethylphenyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 476307-62-7, commonly referred to as 4-benzoyl-N-(2-ethylphenyl)benzamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines benzoyl and ethylphenyl groups, making it a versatile molecule for research and industrial purposes. Recent studies have highlighted its potential in drug development, material science, and advanced chemical synthesis.

4-Benzoil-N-(2-Ethylphenyl)Benzamide exhibits remarkable stability under diverse chemical conditions, which is a critical factor in its wide-ranging applications. Researchers have demonstrated that this compound can serve as an effective precursor in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. Its ability to form stable amide bonds has been extensively explored, with recent findings suggesting its role in the development of novel bioactive compounds.

The synthesis of 4-benzoyl-N-(2-ethylphenyl)benzamide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The use of microwave-assisted synthesis has been particularly promising, reducing reaction times while maintaining product quality.

In terms of applications, 4-benzoyl-N-(2-ethylphenyl)benzamide has shown potential in the development of advanced materials. Its aromatic structure contributes to its high thermal stability, making it suitable for use in high-performance polymers and composites. Additionally, this compound has been investigated for its role in drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

Recent studies have also explored the biological activity of 4-benzoyl-N-(2-ethylphenyl)benzamide, particularly its potential as an anti-inflammatory agent. Preclinical trials have indicated that this compound exhibits significant anti-inflammatory properties without causing adverse side effects, suggesting its potential as a lead compound for new drug development.

The environmental impact of 4-benzoyl-N-(2-ethylphenyl)benzamide has also been a topic of recent research. Scientists have examined its biodegradability and toxicity levels under various environmental conditions. Findings suggest that this compound is relatively non-toxic to aquatic life and can degrade under specific microbial conditions, making it a more sustainable choice for industrial applications.

In conclusion, 4-benzoyl-N-(2-ethylphenyl)benzamide (CAS No. 476307-62-7) is a versatile and promising compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.